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Compound of Interest

Compound Name: Cadusafos
CAS No.: 95465-99-9
Cat. No.: B1668200
- J

Cadusafos is a potent organophosphate nematicide and insecticide used to control a range of
soil-borne pests that threaten crops like bananas, potatoes, and tomatoes.[1][2] As a synthetic
organic thiophosphate, its mode of action is the inhibition of acetylcholinesterase, a critical
enzyme in the nervous system.[1][3] While effective, Cadusafos is classified as highly toxic to
mammals and can persist in soil and water systems, posing a significant risk to environmental
health and non-target organisms.[4] Its potential for bioaccumulation and the fact that its
degradation in soil can be slow, particularly in the absence of microbial enhancement,
necessitates the use of a precise and reliable analytical protocol to monitor its residues in
agricultural soils.[4][5]

This guide provides a comprehensive, field-proven protocol for the quantitative determination of
Cadusafos in complex soil matrices. We will detail a method based on the widely adopted
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup
procedure, followed by analysis using Gas Chromatography (GC) equipped with a phosphorus-
specific detector. This approach is designed for accuracy, high throughput, and adherence to
the principles of green analytical chemistry.[6]

Physicochemical Properties of Cadusafos

A foundational understanding of Cadusafos's properties is crucial for designing an effective
analytical strategy. These characteristics dictate the choice of extraction solvents, cleanup
sorbents, and chromatographic conditions.
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Property Value Source
Chemical Formula C10H2302PS:2 [1]
Molar Mass 270.39 g-mol—? [1]
Appearance Clear, volatile liquid [11[3]
Water Solubility 245 mg/L [3]
Vapor Pressure 9.0 x 10~* mm Hg [3]

Log P (Kow) 3.9 [4]
Henry's Law Constant 1.3 x 10~% atm-m3/mol [3]

The moderate water solubility and relatively high octanol-water partition coefficient (Log P)

indicate that Cadusafos will readily partition from an aqueous phase into a less polar organic

solvent like acetonitrile, which is the cornerstone of the QUEChERS extraction process.

Principle of the Analytical Method

The protocol follows a two-stage process: sample preparation and instrumental analysis.

Sample Preparation: A representative soil sample is first hydrated to ensure consistent
extraction efficiency. Cadusafos residues are then extracted from the soil matrix into an
organic solvent (acetonitrile) using a salting-out liquid-liquid extraction, a process enhanced
by the addition of salts like magnesium sulfate and sodium chloride. This step effectively
partitions the analyte of interest into the organic phase.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The resulting acetonitrile extract,
containing the analyte and co-extracted matrix components (e.g., organic acids, lipids), is
"cleaned up." This is achieved by mixing a portion of the extract with a combination of
sorbents. Anhydrous magnesium sulfate removes residual water, while Primary Secondary
Amine (PSA) sorbent removes interfering compounds.

Instrumental Analysis: The final, cleaned extract is analyzed using a Gas Chromatograph
(GC) system. The GC separates Cadusafos from any remaining interferences based on its
volatility and interaction with the stationary phase of the GC column. A highly selective and
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sensitive detector, such as a Nitrogen-Phosphorus Detector (NPD) or a Flame Photometric
Detector (FPD) in phosphorus mode, is used for quantification.[7][8]

Below is a Graphviz diagram illustrating the complete analytical workflow.
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Figure 1. Overall Workflow for Cadusafos Residue Analysis in Soil
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Figure 2. QUEChERS Extraction and d-SPE Cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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